Cas no 2866307-48-2 (3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione)

• Product Name: 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione
• CAS No: 2866307-48-2
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 6785329
• PubChem ID: 150642867
• Update Time: 2025-06-14

3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-[5-(azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione
• 2866307-48-2
• EN300-6767125
• 3-[5-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
• 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione

• Inchi： 1S/C14H13N5O3/c15-18-16-6-8-1-2-10-9(5-8)7-19(14(10)22)11-3-4-12(20)17-13(11)21/h1-2,5,11H,3-4,6-7H2,(H,17,20,21)
• InChI Key： JAHAIXLIZZGGJE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(CN=[N+]=[N-])=CC=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 299.10183929g/mol
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione

Research Update on 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione (CAS: 2866307-48-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of small-molecule modulators, particularly those targeting protein degradation pathways. Among these, the compound 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione (CAS: 2866307-48-2) has emerged as a promising candidate for further investigation due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, often referred to in the literature as a derivative of thalidomide, belongs to the class of immunomodulatory drugs (IMiDs). Its structure incorporates an azidomethyl group, which enables versatile chemical modifications, making it a valuable tool for proteolysis-targeting chimera (PROTAC) design. Recent studies have demonstrated its ability to bind cereblon (CRBN), a key component of the E3 ubiquitin ligase complex, thereby facilitating the targeted degradation of disease-relevant proteins. This mechanism has been particularly explored in the context of cancer therapy, where selective protein degradation offers a novel approach to overcoming drug resistance.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers reported the optimized synthesis of 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione, achieving high yields and purity. The study emphasized the compound's stability under physiological conditions, a critical factor for its in vivo applicability. Additionally, the azide functionality was exploited for click chemistry applications, enabling the conjugation of the compound to various ligands for PROTAC development. This versatility underscores its potential as a scaffold for multifunctional therapeutics.

Preclinical evaluations have further illuminated the compound's therapeutic potential. In models of multiple myeloma, the compound exhibited potent anti-proliferative effects, attributed to its ability to degrade IKZF1 and IKZF3 transcription factors. These findings were corroborated by a separate study in Blood Cancer Journal, which highlighted the compound's synergy with existing therapies, such as bortezomib, in enhancing tumor cell apoptosis. Notably, the research also identified a favorable pharmacokinetic profile, with adequate bioavailability and minimal off-target effects, supporting its progression to further clinical testing.

Despite these promising results, challenges remain in the clinical translation of 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione. Issues such as optimal dosing regimens and long-term safety profiles require thorough investigation. Ongoing research is also exploring its application beyond oncology, including inflammatory diseases and neurodegenerative disorders, where protein homeostasis plays a pivotal role. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives.

In conclusion, 3-[5-(Azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione represents a significant advancement in the field of targeted protein degradation. Its unique chemical properties and robust preclinical data position it as a compelling candidate for future therapeutic development. Continued research will be essential to fully realize its potential and address the remaining challenges in its clinical application.